![molecular formula C18H18N4O3 B7432065 N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide](/img/structure/B7432065.png)
N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide
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Overview
Description
N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide, also known as P7C3, is a small molecule that has been shown to have neuroprotective effects in animal models. It was first identified in a screen for compounds that promote the survival of newborn neurons in the hippocampus, a brain region important for learning and memory. Since then, P7C3 has been the subject of numerous studies investigating its potential as a therapeutic agent for various neurological disorders.
Mechanism of Action
The exact mechanism of action of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide is not fully understood, but it is thought to act by promoting the survival of neurons through the inhibition of apoptosis, a process of programmed cell death. This compound has also been shown to increase the production of nicotinamide adenine dinucleotide (NAD), a molecule important for cellular energy metabolism and DNA repair.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. In addition to its neuroprotective effects, this compound has been shown to increase the production of brain-derived neurotrophic factor (BDNF), a protein important for the growth and survival of neurons. This compound has also been shown to increase the activity of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1), which is involved in DNA repair.
Advantages and Limitations for Lab Experiments
One advantage of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide is its ability to promote the survival of neurons in a variety of animal models. This makes it a potentially useful therapeutic agent for a range of neurological disorders. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in certain applications.
Future Directions
There are several potential future directions for research on N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide. One area of interest is the development of more potent derivatives of this compound that may be more effective as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biochemical and physiological processes. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide involves several steps, starting with the reaction of 2-aminonicotinic acid with benzofuran-2-carbonyl chloride to form the benzofuran-2-carbonyl-2-aminonicotinate intermediate. This intermediate is then reacted with 3-bromopropylamine to form the N-(3-bromopropyl) derivative, which is then reacted with 4-cyano-3-nitropyridazine to form the final product, this compound.
Scientific Research Applications
N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide has been studied extensively for its neuroprotective effects in animal models of various neurological disorders, including Parkinson's disease, Alzheimer's disease, and traumatic brain injury. In these studies, this compound has been shown to promote the survival of neurons and improve cognitive function. Additionally, this compound has been shown to have antidepressant effects in animal models of depression.
Properties
IUPAC Name |
N-[3-(1-benzofuran-2-carbonylamino)butyl]pyridazine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c1-12(6-8-19-17(23)14-7-9-20-21-11-14)22-18(24)16-10-13-4-2-3-5-15(13)25-16/h2-5,7,9-12H,6,8H2,1H3,(H,19,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYKZBLBYVDIXOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCNC(=O)C1=CN=NC=C1)NC(=O)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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